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Compound of Interest |

Compound Name: 15S-Hepe
CAS No.: 86282-92-0

Cat. No.: B163520
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Core Safety Directive & Hazard Profile

Before initiating disposal, you must recognize that 15(S)-Hepe is a bioactive lipid mediator
typically supplied as a solution in Ethanol.[1] Therefore, the primary disposal hazard is
flammability, followed by the potential biological activity of the lipid itself.
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Property Specification Operational Implication

High Flammability (Flash Point
Primary Solvent Ethanol (=95%) ~13°C).[1] Requires spark-
proof handling.

Low acute toxicity, but potential
Compound Class Monohydroxy Fatty Acid irritant. Do not release into
water tables.

Must be segregated into
EPA Waste Code D001 (Ignitable) "Flammable/Ignitable” waste
streams.

DO NOT dispose of down sink

Solubility Miscible in organic solvents )

drains.

Peroxide formation risk in long-
Stability Light/Oxygen Sensitive term storage; dispose of

expired stock promptly.
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Critical Warning: Never dispose of 15(S)-Hepe or its ethanolic solutions down the drain. The
lipophilic nature of the compound poses risks to aquatic life, and the solvent is a prohibited

sewer discharge due to flammability limits.

Pre-Disposal Assessment Workflow

Effective disposal begins with characterization.[2][3] Use the following logic to determine the

correct waste stream.

Waste Classification Logic (DOT Visualization)

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://pdf.benchchem.com/605/Navigating_the_Disposal_of_Laboratory_Reagents_A_Step_by_Step_Guide.pdf
https://solventwasher.com/how-to-safely-dispose-of-chemicals-in-your-lab/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

Waste Generation
(15S-Hepe)

Check Formulation

:

Is it in Ethanol/Methanol?

Yes (Liquid)

Contaminated with
Halogens (Cl, F, Br)?

No (Solid/Neat)

Yes No Dissolve in EtOH first

STREAM B: Contaminated with

Infectious Agents?

Halogenated
Organic Solvents

STREAM C: STREAM A:

Mixed Waste Non-Halogenated
(Consult EHS) Organic Solvents
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Figure 1: Decision tree for classifying 15(S)-Hepe waste streams. Most standard applications
will result in Stream A (Non-Halogenated Organic Solvents).[1]

Step-by-Step Disposal Protocol
Phase 1: Segregation & Container Selection
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Obijective: Prevent chemical incompatibility and ensure container integrity.

o Select Container: Use a chemically resistant container, typically High-Density Polyethylene
(HDPE) or amber glass.

o Why? Ethanol is compatible with HDPE. Amber glass protects residual lipid from photo-
oxidation before final destruction.

e Segregate: Place the waste into the Non-Halogenated Organic Solvent carboy.

o Note: If your experimental protocol involved Chloroform or Dichloromethane extraction,
you must use the Halogenated waste stream (Stream B in Fig 1) to prevent costly cross-
contamination during incineration.

Phase 2: Labeling & Accumulation

Objective: Maintain chain of custody and hazard communication.
o Labeling: Affix a hazardous waste tag immediately upon the first drop of waste.[4]

o Chemical Name: Write out "Ethanol" and "15(S)-Hydroxyeicosapentaenoic acid" (do not
use abbreviations like "15S-Hepe" on official waste tags).

o Hazards: Check "Flammable" and "Irritant".[5]

e Venting: Ensure the cap is tight when not in use to prevent volatile emissions (EPA
requirement).

Phase 3: Empty Container Management

Objective: Decontaminate primary packaging (vials/ampules).

e Triple Rinse:
o Rinse the empty 15(S)-Hepe vial three times with a small volume of ethanol or methanol.
o Pour rinsate into the Non-Halogenated Waste container.

o Deface: Cross out the original label on the vial.
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o Disposal: Once triple-rinsed and dry, the glass vial can typically be discarded in the

laboratory glass trash (check local institutional EHS rules).

Emergency Procedures (Spills & Exposure)

In the event of an accidental release, immediate action is required to mitigate flammability risks.

Scenario

Immediate Action

Mitigation Rationale

Minor Spill (<50 mL)

1. Eliminate ignition sources.2.

Absorb with vermiculite or
sand.3. Place in sealed
bag/container.

The ethanol solvent flashes at
13°C; sparks must be

prevented immediately.

Skin Contact

Wash with soap and water for
15 minutes.[6]

15(S)-Hepe is lipophilic; soap
is required to solubilize and

remove it from the skin barrier.

Eye Contact

Flush with water for 15

minutes; seek medical aid.[6]

Ethanol causes serious eye
irritation (GHS H319).[5][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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